REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH:9]1[CH2:14][C:13](=O)[CH2:12][C:11](=[O:16])[CH2:10]1.C([O-])(=O)C.[NH4+:21]>C(O)C>[NH2:21][C:13]1[CH2:14][CH:9]([C:3]2[C:2]([Cl:1])=[CH:7][CH:6]=[CH:5][C:4]=2[Cl:8])[CH2:10][C:11](=[O:16])[CH:12]=1 |f:1.2|
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)C1CC(CC(C1)=O)=O
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Name
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[NH4+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Type
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CUSTOM
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Details
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the mixture was shaken
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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was refluxed for 60 hours
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Duration
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60 h
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Type
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CONCENTRATION
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Details
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the reaction solution was concentrated under reduced pressure
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Type
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ADDITION
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Details
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To the residue were added ethyl acetate (80 ml) and water (20 ml)
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Type
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CUSTOM
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Details
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separated
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Type
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WASH
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Details
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The ethyl acetate layer was washed with water (10 ml, thrice)
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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ADDITION
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Details
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To the residue was added ethyl acetate (8 ml)
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Type
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CUSTOM
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Details
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to precipitate crystals, which
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Type
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FILTRATION
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Details
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were filtered
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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NC1=CC(CC(C1)C1=C(C=CC=C1Cl)Cl)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 1.43 g | |
YIELD: CALCULATEDPERCENTYIELD | 79.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |